Cas no 30368-42-4 (Dalbergioidin)

Dalbergioidin Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(2,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-
• Dalbergioidin
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one
• 2',4',5,7-Tetrahydroxyisoflavanone
• 2,3-Dihydro-5,7-dihydroxy-3-(2,4-dihydroxyphenyl)-4H-1-benzopyran-4-one, 9CI
• CS-0024036
• 3-(2,4-dihydroxyphenyl)-5,7-dihydroxychroman-4-one
• (+-)-Dalbergioidin
• AKOS032948917
• 5,7,2',4'-Tetrahydroxyisoflavanone
• LMPK12050500
• HY-N3674
• B0005-458129
• CHEBI:65
• Q27105220
• FS-9458
• Dalbergioidine
• 30368-42-4
• Isoflavanone, 2',4',5,7-tetrahydroxy-
• DTXSID20952714
• 3-(2,4-Dihydroxyphenyl)-5,7-dihydroxy-2,3-dihydro-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 3-(2,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-
• (+/-)-Dalbergioidin
• +Expand

• InChIKey： ODJQMWDFNLNCTM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NOS/c1-6-2-3-7-8(4-6)12-5-9(11)10-7/h2-4H,5H2,1H3,(H,10,11)
• SMILES： O=C1C(C2=CC=C(O)C=C2O)COC3=CC(O)=CC(O)=C13

Computed Properties

• Exact Mass: 288.06336
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 288.063388
• Heavy Atom Count: 21
• Complexity: 400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 107

Experimental Properties

• PSA: 107.22
• Refractive Index: 1.724
• Boiling Point: 364.5±42.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 174.3±27.9 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone